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Authoritative Application Notes and Protocols for Researchers, Scientists, and Drug
Development Professionals

This document provides a comprehensive guide for researchers, scientists, and drug
development professionals on how to efficiently download sequence data from the primary
Medicago truncatula databases. These protocols and application notes detail the necessary
steps to access a wealth of genomic, transcriptomic, and proteomic information critical for
advancing research in legume biology, crop improvement, and drug discovery.

Overview of Primary Data Repositories

Medicago truncatula, a model legume species, has its genomic and related data housed in
several key public databases. Each repository offers unique tools and data organization,
catering to different research needs. The primary portals for accessing this data are:

e The Medicago Analysis Portal: An integrated resource that combines data from the Legume
Information System (LIS) and resources formerly hosted by the Noble Research Institute. It
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serves as a central hub for genetic and genomic data.

» J. Craig Venter Institute (JCVI) Medicago truncatula Genome Database: A long-standing

resource providing access to various genome assemblies and annotations.

o EnsemblPlants: A comprehensive resource for plant genomics, offering powerful tools for

data visualization, comparison, and bulk download.

o Phytozome: The Joint Genome Institute's (JGI) plant comparative genomics portal, which

provides access to a wide range of plant genomes and tools for their analysis.

Comparative Overview of Major Genome
Assemblies and Annotations

Researchers should be aware of the different versions of the Medicago truncatula genome

assembly and annotation, as the choice of version can impact the interpretation of results. The

table below summarizes key metrics for some of the most commonly used versions available

across the different portals.

EnsemblPlants

Metric JCVI Mt4.0v2[1] Phytozome Mt4.0v1
MtrunA17r5.0-ANR
Assembly Version Mt4.0 MtrunA17r5.0-ANR Mt4.0
. . INRA/CNRS
Annotation Version Mt4.0v2 ] Mt4.0v1
Annotation
Total Genome Size ~390 Mb 429.7 Mb 411.8 Mb
Number of
8[2] 8 8
Chromosomes
Number of Gene Loci 50,376[1] 50,547 50,894
, _ ~32,000 (High N
- Protein-coding ] 44,450 Not specified
Confidence)[1]
- Non-coding Not specified 6,097 Not specified
Data Source JCVI[1] INRA/CNRSJ[2] JGI
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Experimental Protocols for Data Download

The following protocols provide step-by-step instructions for downloading various types of
sequence data from the primary Medicago truncatula databases.

Protocol 1: Bulk Download from the Medicago Analysis
Portal (Legume Information System)

The Medicago Analysis Portal provides access to a centralized "Data Store" for bulk downloads
of genome assemblies, annotations, and other datasets.

Methodology:

» Navigate to the Medicago Analysis Portal.

 In the main navigation bar, click on "Download".

e This will take you to the Legume Information System "Data Store" for Medicago.

e The data is organized by species (Medicago truncatula) and then by data type (e.g.,
‘genomes’, ‘annotations’).

o Click on the desired data type folder to expand its contents.

o Within each folder, datasets are further organized by genome assembly version or
annotation name.

« ldentify the desired file(s) for download. Commonly used file formats include:
o FASTA (.fasta or .fa): For genomic DNA, cDNA, or protein sequences.
o GFF3 (.gff3): For genome annotation information.

Click on the file name to initiate the download.

Protocol 2: Downloading Data from EnsemblPlants
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EnsemblPlants offers a user-friendly interface for downloading a wide variety of sequence and
annotation data.

Methodology:
e Go to the EnsemblPlants website.

 In the "Search for a species" box, type "Medicago truncatula" and select the appropriate

result.
» On the Medicago truncatula species page, you have several options for data download:

o For whole-genome data: Click on "Download DNA sequence (FASTA)" to download the
entire genome assembly.

o For gene sets and annotations: Click on "Download genes, cDNAs, ncRNA, proteins -
FASTA / GFF3". This will take you to the FTP download directory for the current release.

 Alternatively, for more customized downloads, use the "Export data” feature available on
many pages (e.g., when viewing a specific gene or genomic region).

o Navigate to a gene of interest or a specific genomic location.
o On the left-hand menu, click on "Export data".

o Select the desired data type (e.g., "Genomic", "cDNA", "Protein"), output format (e.qg.,
FASTA, GFF3), and compression.

o Click "Next" and then "Save as File" to download the data.

Protocol 3: Accessing Data from Phytozome

Phytozome provides a centralized download location for all data associated with a specific
genome version.

Methodology:

o Access the Phytozome portal.
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 In the "Organism" search bar, type "Medicago truncatula" and select the desired genome
assembly version (e.g., Mt4.0v1).

e On the Medicago truncatula genome page, click on the "Download" tab.
» This will take you to a page with a list of all available files for that genome version.
e The files are organized by data type, including:

o Assembly: Genomic DNA sequences (masked and unmasked).

o Annotation: Gene and transcript sequences (CDS, cDNA, protein) in FASTA format, and
annotation information in GFF3 format.

 Click on the desired file name to begin the download. Files are typically provided in a
compressed format (e.g., .gz).

Visualization of Data Download Workflows

The following diagrams illustrate the logical flow for accessing and downloading sequence data
from the primary Medicago truncatula databases.
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Caption: Generalized workflow for acquiring sequence data.
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Caption: Workflow for the Medicago Analysis Portal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating the Medicago truncatula Genomic
Landscape: A Guide to Downloading Sequence Data]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b10856011/docs#navigating-the-
medicago-truncatula-genomic-landscape-a-guide-to-downloading-sequence-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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